Cas no 56310-20-4 (Di-tert-butylmethylsilane)

• Product Name: Di-tert-butylmethylsilane
• CAS No: 56310-20-4
• MF: C₉H₂₁Si
• MW: 157.34854388237
• MDL: MFCD00054890
• CID: 366361
• PubChem ID: 6390144
• Update Time: 2025-04-19

Di-tert-butylmethylsilane Chemical and Physical Properties

Names and Identifiers

• Silane,bis(1,1-dimethylethyl)methyl-
• Di-t-butylmethylsilane
• Di-tert.-butylmethylsilan
• methyldi-t-butylsilane
• Methyldi-tert-butylsilane
• Di-tert-butyl-methyl-silane
• DTXSID801297711
• 56310-20-4
• Di-tert-butyl(methyl)silane
• MFCD00054890
• Bis(1,1-dimethylethyl)methylsilane
• AKOS006343220
• FT-0695123
• AS-47516
• Di-tert-butylmethylsilane
• SB37685

• MDL： MFCD00054890
• Inchi： 1S/C9H21Si/c1-8(2,3)10(7)9(4,5)6/h1-7H3
• InChI Key： WEIWBVGUSBRKNW-UHFFFAOYSA-N
• SMILES： [Si](C)(C(C)(C)C)C(C)(C)C |^1:0|

Computed Properties

• Exact Mass: 158.14900
• Monoisotopic Mass: 157.141252204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 88.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0,758 g/cm3
• Melting Point: <0°C
• Boiling Point: 155 °C
• Flash Point: 30°C
• Refractive Index: 1.4293
• Solubility: Chloroform, Methanol
• PSA: 0.00000
• LogP: 3.44350
• Vapor Pressure: 5.4±0.3 mmHg at 25°C

Di-tert-butylmethylsilane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16; S26; S36
• TSCA：No
• Risk Phrases：R10
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives